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Compound of Interest

Compound Name: a15:0-i15:0 PE

Cat. No.: B15609749 Get Quote

This guide provides a comparative framework for researchers, scientists, and drug

development professionals to confirm the chemical structure of 1-(12S-methylmyristoyl)-2-(13-

methylmyristoyl)-sn-glycero-3-phosphoethanolamine (a15:0-i15:0 PE) using ¹H and ³¹P

Nuclear Magnetic Resonance (NMR) spectroscopy. We present expected chemical shifts,

detailed experimental protocols, and structural diagrams to support the identification and

characterization of this specific branched-chain phospholipid.

Introduction
a15:0-i15:0 PE is a branched-chain phospholipid of significant interest, particularly due to its

association with the immunomodulatory properties of the gut bacterium Akkermansia

muciniphila.[1] Accurate structural confirmation is critical for its application in chemical and

immunological studies. NMR spectroscopy is a powerful non-destructive technique for the

detailed structural analysis of lipids, providing information on the headgroup, glycerol

backbone, and individual acyl chains.[2][3] This guide focuses on using ¹H and ³¹P NMR to

verify the presence and positioning of the anteiso-15:0 and iso-15:0 fatty acid chains on the

phosphatidylethanolamine backbone.

Structural Overview
The specific structure to be confirmed is 1-(12S-methylmyristoyl)-2-(13-methylmyristoyl)-sn-

glycero-3-phosphoethanolamine. The anteiso-15:0 (a15:0) chain, with its methyl group on the
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antepenultimate carbon, is esterified at the sn-1 position, while the iso-15:0 (i15:0) chain, with

its methyl group on the penultimate carbon, is at the sn-2 position.[1]
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Acquire 1D ¹H and ³¹P NMR Spectra
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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